
Ethyl valerate chemical properties and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1222032 Get Quote

An In-depth Technical Guide on the Core Chemical Properties and Structure of Ethyl Valerate

Introduction
Ethyl valerate, also known as ethyl pentanoate, is an organic ester with the molecular formula

C7H14O2.[1] It is a colorless liquid characterized by a pleasant, fruity aroma, often compared

to that of green apples or pineapple.[2][3] This property makes it a valuable compound in the

flavor and fragrance industries, where it is used as a food additive and in cosmetic

formulations.[1][4] Beyond its sensory applications, ethyl valerate serves as a solvent and an

intermediate in the synthesis of other chemical compounds, including pharmaceuticals.[3][4]

This guide provides a comprehensive overview of its chemical structure, core properties, and

relevant experimental methodologies for its synthesis and analysis.

Chemical Structure and Identification
Ethyl valerate is the ethyl ester of pentanoic acid (valeric acid). The structure consists of a

five-carbon pentanoyl group attached to an ethoxy group.
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Synthesis Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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